Cas no 1807217-89-5 (Ethyl 2-cyano-4-difluoromethoxy-6-fluorophenylacetate)

• Product Name: Ethyl 2-cyano-4-difluoromethoxy-6-fluorophenylacetate
• CAS No: 1807217-89-5
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 4943838
• Update Time: 2025-06-11

Ethyl 2-cyano-4-difluoromethoxy-6-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-difluoromethoxy-6-fluorophenylacetate

• Inchi： 1S/C12H10F3NO3/c1-2-18-11(17)5-9-7(6-16)3-8(4-10(9)13)19-12(14)15/h3-4,12H,2,5H2,1H3
• InChI Key： LJURWNYIEZUBEA-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C#N)=C1CC(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 2.8
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-4-difluoromethoxy-6-fluorophenylacetate

Recent Advances in the Study of Ethyl 2-cyano-4-difluoromethoxy-6-fluorophenylacetate (CAS: 1807217-89-5)

Ethyl 2-cyano-4-difluoromethoxy-6-fluorophenylacetate (CAS: 1807217-89-5) is a fluorinated phenylacetate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethoxy and cyano functional groups, has been the subject of recent studies due to its potential applications in drug development, particularly as an intermediate in the synthesis of bioactive molecules. The presence of fluorine atoms in its structure enhances its metabolic stability and bioavailability, making it a promising candidate for further investigation.

Recent research has focused on the synthetic pathways and optimization of Ethyl 2-cyano-4-difluoromethoxy-6-fluorophenylacetate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method involving a palladium-catalyzed cross-coupling reaction. This approach not only improved the efficiency of the synthesis but also reduced the formation of by-products, which is critical for scaling up production. The study highlighted the compound's role as a key intermediate in the development of fluorinated pharmaceuticals, particularly those targeting central nervous system (CNS) disorders.

In addition to its synthetic utility, Ethyl 2-cyano-4-difluoromethoxy-6-fluorophenylacetate has been investigated for its biological activity. Preliminary in vitro studies have demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited moderate activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest potential applications in the development of anti-inflammatory agents, although further in vivo studies are required to validate these effects.

The pharmacokinetic properties of Ethyl 2-cyano-4-difluoromethoxy-6-fluorophenylacetate have also been explored. A recent pharmacokinetic profiling study (2023) revealed that the compound has favorable absorption and distribution characteristics, with a half-life that supports its use as a drug candidate. The study emphasized the importance of the difluoromethoxy group in enhancing the compound's stability against enzymatic degradation, a common challenge in fluorinated drug development. These insights are valuable for designing derivatives with improved therapeutic profiles.

Looking ahead, the potential applications of Ethyl 2-cyano-4-difluoromethoxy-6-fluorophenylacetate extend beyond its current uses. Researchers are exploring its incorporation into more complex molecular architectures, such as protease inhibitors and kinase modulators. A 2023 review in Current Topics in Medicinal Chemistry highlighted the compound's versatility as a building block for diverse drug discovery programs. The review also noted the need for further toxicological studies to ensure its safety profile aligns with regulatory requirements for clinical development.

In conclusion, Ethyl 2-cyano-4-difluoromethoxy-6-fluorophenylacetate (CAS: 1807217-89-5) represents a valuable tool in modern pharmaceutical research. Its unique chemical properties, combined with its demonstrated biological activity and favorable pharmacokinetics, position it as a promising candidate for the development of next-generation therapeutics. Continued research into its synthetic optimization, mechanistic studies, and preclinical evaluation will be essential to fully realize its potential in addressing unmet medical needs.